Cas no 59319-72-1 (Ilotycin)
Conclusion: erythromycin A dihydrochloride is a macrolide antibiotic produced by actinomycetes, which has a wide range of antibacterial activities Erythromycin A dihydrochloride acts by binding to the 50S ribosomal subunit of bacteria, and inhibits the synthesis of RNA dependent protein synthesis by blocking transpeptides and / or translocation reactions, without affecting the synthesis of nucleic acids Erythromycin a dihydronate has shown antitumor properties and neuroprotective effects in studies in different fields

Ilotycin structure
Product Name:Ilotycin
CAS No:59319-72-1
Molecular Formula:C37H67NO13
Molecular Weight:733.92678
CID:373048
PubChem ID:83991
Ilotycin Properties
Names and Identifiers
-
- Erythromycin, hydrate(1:2)
- Erythromycin A dihydrate
- ERYTHROMYCIN A,DIHYDRATE VETRANAL
- Erythromycin, dihydrate
- Erythromycin dihydrate
- DA-52996
- Q27289514
- T0O317A6OW
- 59319-72-1
- SCHEMBL10381573
- ERYTHROMYCIN A DIHYDRATE
- CS-0129423
- DTXSID601016197
- Erythromycin A (dihydrate)
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione;dihydrate
- UNII-T0O317A6OW
- HY-B0220E
- DTXCID701474334
-
- InChIKey: IWGQNYZQLVGGCS-INORWZNNSA-N
- Inchi: InChI=1S/C37H67NO13.2H2O/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26;;/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3;2*1H2/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-;;/m1../s1
- SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O.O.O
Computed Properties
- Exact Mass: 751.47200
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 14
- Rotatable Bond Count: 7
- Monoisotopic Mass: 733.461
- Heavy Atom Count: 51
- Complexity: 1180
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 194A^2
Experimental Properties
- LogP: 1.72130
- PSA: 203.14000
- Boiling Point: 818.4°C at 760 mmHg
- Flash Point: 448.8°C
Ilotycin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-234871-250 mg |
Erythromycin A dihydrate, |
59319-72-1 | 250MG |
¥466.00 | 2023-07-10 |
Ilotycin Related Literature
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David J. Holt,William D. Barker,Subrata Ghosh,Paul R. Jenkins Org. Biomol. Chem., 2004,2, 1093-1097
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Abhishek Kumar Yadav,Navya Subray Bhat,Sonal Kaushik,Asiful H. Seikh,Saikat Dutta RSC Adv., 2024,14, 3096-3103
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Xiaojian Chen,Dan Xu,Lihua Qiu,Shichao Li,Wei Zhang,Feng Yan J. Mater. Chem. A, 2013,1, 8759-8765
-
Steen Brøndsted Nielsen,Mogens Brøndsted Nielsen New J. Chem., 2001,25, 769-771
-
Annett Schroeter,Sören Stahlberg,Stefan Sonnenberger,Adina Eichner,Daniel Huster,Kateřina Vávrová,Thomas Hauß,Bodo Dobner,Alexander Vogel Soft Matter, 2017,13, 2107-2119
-
Yang Xia,Wenkui Zhang,Zhen Xiao,Hui Huang,Huijuan Zeng,Xiaorong Chen,Feng Chen,Yongping Gan,Xinyong Tao J. Mater. Chem., 2012,22, 9209-9215
-
Yasuki Tatsumi,Tomoki Naga,Hiromitsu Nakashima,Tetsuro Murahashi,Hideo Kurosawa Chem. Commun., 2004, 1430-1431
-
Mark Maric,Wilhelm van Bronswijk,Simon W. Lewis,Kari Pitts Anal. Methods, 2012,4, 2687-2693
-
Arpan Mondal,Sanjit Konar Dalton Trans., 2021,50, 13666-13670
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